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Compound of Interest

Compound Name: 2-Bromo-4-butanolide

Cat. No.: B017668 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stability and recommended

storage conditions for 3-bromodihydrofuran-2(3H)-one (also known as α-bromo-γ-

butyrolactone), a key intermediate in various synthetic applications. Understanding the stability

profile of this compound is critical for ensuring its quality, efficacy, and safety in research and

development.

Core Stability Profile
3-bromodihydrofuran-2(3H)-one is a lactone that is generally considered stable under

recommended storage conditions. However, its structure, featuring a lactone ring and a

bromine atom at the alpha position, makes it susceptible to certain degradation pathways,

primarily hydrolysis and dehydrohalogenation. The presence of moisture and elevated

temperatures can accelerate these degradation processes.

General Stability
According to safety data sheets, the product is considered stable, and hazardous

polymerization is not expected to occur.[1] However, like many brominated organic compounds,

it can be sensitive to light and incompatible with strong oxidizing agents and strong bases.

Quantitative Stability Data
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Detailed quantitative data on the degradation kinetics of 3-bromodihydrofuran-2(3H)-one under

various stress conditions (e.g., pH, temperature, light) is not extensively available in public

literature. The information presented below is a summary of qualitative and semi-quantitative

findings from available sources.

Parameter Condition Observation Source

Thermal Stability 4 °C

A related brominated

lactone was found to

be stable for months.

[2]

Elevated

Temperatures

Heating may cause

decomposition and

lead to the violent

rupture of containers.

[1]

[1]

Hydrolytic Stability
Presence of

Water/Moisture

Susceptible to

hydrolysis, which is

accelerated by acidic

or basic conditions.

General chemical

knowledge of lactones

Photostability Exposure to Light

Should be protected

from light, as is

common for

brominated

compounds.

General chemical

knowledge

Compatibility
Strong Oxidizing

Agents
Incompatible. [1]

Strong Bases

Incompatible; can

promote hydrolysis

and

dehydrohalogenation.

General chemical

knowledge

Acetone

Stable under reflux

conditions for several

hours.

[3]
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Potential Degradation Pathways
The primary degradation pathways for 3-bromodihydrofuran-2(3H)-one are anticipated to be

hydrolysis of the lactone ring and elimination of hydrogen bromide.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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